Cas no 1639263-80-1 (Vortioxetine Sulfone)

• Product Name: Vortioxetine Sulfone
• CAS No: 1639263-80-1
• MF: C₁₈H₂₂N₂O₂S
• MW: 330.444483280182
• CID: 4557717
• Update Time: 2023-11-22

Vortioxetine Sulfone Chemical and Physical Properties

Names and Identifiers

• 1-[2-(2,4-dimethylphenyl)sulfonylphenyl]piperazine
• Vortioxetine Sulfone

• Inchi： 1S/C18H22N2O2S/c1-14-7-8-17(15(2)13-14)23(21,22)18-6-4-3-5-16(18)20-11-9-19-10-12-20/h3-8,13,19H,9-12H2,1-2H3
• InChI Key： POPAWWWQMLKDAC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1C)(C1=CC=CC=C1N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 330.140199g/mol
• Monoisotopic Mass: 330.140199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.8
• Molecular Weight: 330.4g/mol

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 531.3±50.0 °C at 760 mmHg
• Flash Point: 275.1±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Vortioxetine Sulfone Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)